Cas no 1012-01-7 (1-Benzylpyrrolidin-3-one hydrochloride)

1-Benzylpyrrolidin-3-one hydrochloride Properties

Names and Identifiers

• 1-BENZYL-3-PYROLLIDONE-HCL
• 1-Benzyl-3-pyrrolidinone HCl
• 1-Benzyl-3-pyrrolidinone Hydrochloride
• 1-Benzylpyrrolidin-3-one hydrochloride
• 3-Pyrrolidinone,1-(phenylmethyl)-, hydrochloride (1:1)
• 1-Benzyl-3-pyrollidone hydrochloride
• 1-Benzyl -3-pyrrolidinone hydrochloride
• 1-benzylpyrrolidin-3-one hydrochloride
• F0001-0060
• DTXSID20662523
• FT-0660159
• 3-Pyrrolidinone, 1-(phenylmethyl)-, hydrochloride (1:1)
• 3-Pyrrolidinone, 1-(phenylmethyl)-, hydrochloride
• AS-17397
• AMY22017
• 1-Benzylpyrrolidin-3-one--hydrogen chloride (1/1)
• AKOS015848572
• 1012-01-7
• 1-benzylpyrrolidin-3-one;hydrochloride
• MFCD00757024
• A800351
• 1-Benzylpyrrolidin-3-onehydrochloride
• 1-benzyl-3-pyrollidone-HCl
• 1-BENZYLPYRROLIDIN-3-ONE HYDROCHLORIDE
• 1-Benzyl-3-pyrrolidinone hydrochloride
• DB-058574
• 1-benzyl-3-pyrollidone hcl
• +Expand

• MDL： MFCD00757024
• InChIKey： CFDRSPCAFPXVGO-UHFFFAOYSA-N
• Inchi： 1S/C11H13NO.ClH/c13-11-6-7-12(9-11)8-10-4-2-1-3-5-10;/h1-5H,6-9H2;1H
• SMILES： Cl.O=C1CCN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 211.07652
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 211.076
• Heavy Atom Count: 14
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• LogP: 2.20130
• PSA: 20.31
• Boiling Point: 342.7±0.0 °C at 760 mmHg
• Melting Point: 194-197°C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 116.7±13.6 °C
• Density: 1.1±0.1 g/cm3